Durability challenges of anion exchange membrane fuel cells
Energy & Environmental Science Pub Date: 2020-07-10 DOI: 10.1039/D0EE01133A
Abstract
As substantial progress has been made in improving the performance of anion exchange membrane fuel cells (AEMFCs) over the last decade, the durability of AEMFCs has become the most critical requirement to deploy competitive energy conversion systems. Because of different operating environments from proton exchange membrane fuel cells, several AEMFC-specific component degradations have been identified as the limiting factors influencing the AEMFC durability. In this article, AEMFC durability protocol, the current status of AEMFC durability, and performance degradation mechanisms are reported based on the discussion during the US Department of Energy (DOE) Anion Exchange Membrane Workshop at Dallas, Texas, May 2019. With additional recent progress, we provide our perspectives on current technical challenges and future action to develop long-lasting AEMFCs.
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